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For researchers, scientists, and professionals in drug development and material science,

understanding the dissolution kinetics of silicate minerals in acidic environments is crucial for a

range of applications, from geological carbon storage to the development of novel drug delivery

systems. This guide provides a comprehensive comparison of the dissolution rates of two

common silicate minerals, pyroxene and olivine, in acidic fluids, supported by experimental

data and detailed methodologies.

In acidic solutions, both pyroxene and olivine undergo dissolution, a process driven by proton-

promoted reactions at the mineral surface. However, the rate of this dissolution varies

significantly between the two minerals, primarily due to differences in their crystal structures.

Olivine, with its isolated silica tetrahedra, generally exhibits a faster dissolution rate compared

to pyroxene, which has a more robust single-chain silicate structure.[1][2] This fundamental

difference has significant implications for various scientific and industrial processes.

Quantitative Comparison of Dissolution Rates
The following table summarizes experimentally determined dissolution rates for olivine

(specifically forsterite, a magnesium-rich variety) and pyroxene (specifically enstatite, a

magnesium-rich orthopyroxene) under various acidic conditions. It is important to note that

direct comparisons can be complex due to variations in experimental setups, mineral

compositions, and specific surface areas.
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Mineral
Compositio
n

pH
Temperatur
e (°C)

Dissolution
Rate (log
mol/cm²/s)

Reference

Olivine
Forsterite

(Fo₉₁)
1 25 -11.12

Pokrovsky

and Schott

(2000)[3]

Olivine
Forsterite

(Fo₉₁)
2 25 -11.62

Pokrovsky

and Schott

(2000)[3]

Olivine
Forsterite

(Fo₉₁)
3 25 -12.12

Pokrovsky

and Schott

(2000)[3]

Olivine
Forsterite

(Fo₉₁)
4 25 -12.62

Pokrovsky

and Schott

(2000)[3]

Pyroxene Enstatite 1 28 -11.39

Oelkers and

Schott (2001)

[4]

Pyroxene Enstatite 2 28 -12.14

Oelkers and

Schott (2001)

[4]

Pyroxene Enstatite 11 28 -14.39

Oelkers and

Schott (2001)

[4]

Olivine

(Basalt)
- 1-2 -

-10.96 (as M1

phase)

Golden et al.

(unpublished)

[5]

Pyroxene

(Basalt)
- 1-2 -

-12.37 (as M2

phase)

Golden et al.

(unpublished)

[5]
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Note: The dissolution rates are presented as the logarithm of the rate in moles per square

centimeter per second. M1 and M2 in the basalt study are interpreted as representing olivine

and pyroxene, respectively, based on their differing dissolution rates.

Experimental Protocols
The determination of mineral dissolution rates is typically conducted using flow-through or

mixed-flow reactors. These experimental setups allow for the precise control of fluid

composition, pH, and temperature, ensuring that the dissolution process is studied under far-

from-equilibrium conditions.

Mixed-Flow Reactor Methodology
A mixed-flow reactor is designed to maintain a homogeneous solution composition. The

following is a generalized protocol for a mixed-flow reactor experiment:

Mineral Preparation: The mineral of interest (e.g., olivine or pyroxene) is crushed and sieved

to a specific grain size fraction. The surface area of the mineral powder is determined using

the Brunauer-Emmett-Teller (BET) method with N₂ gas adsorption.

Reactor Setup: A known mass of the prepared mineral powder is placed in the reactor

vessel. The reactor is then sealed and connected to a fluid reservoir and a pump. The entire

setup is placed in a temperature-controlled water bath.

Solution Preparation: The acidic solution of the desired pH is prepared using deionized water

and an appropriate acid (e.g., HCl). The solution is degassed to remove dissolved CO₂.

Experiment Initiation: The acidic solution is pumped through the reactor at a constant flow

rate. The solution within the reactor is continuously stirred to ensure homogeneity.

Sample Collection: The effluent solution is collected at regular intervals.

Chemical Analysis: The collected effluent samples are analyzed for the concentration of

dissolved elements (e.g., Mg, Si, Fe) using techniques such as inductively coupled plasma

optical emission spectrometry (ICP-OES) or atomic absorption spectroscopy (AAS).
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Rate Calculation: The steady-state dissolution rate is calculated from the measured

elemental concentrations in the effluent, the flow rate, the mass of the mineral, and its

specific surface area.

Flow-Through Reactor Methodology
Flow-through reactors, including plug-flow reactors, are designed to study the evolution of the

fluid composition as it passes through a packed bed of the mineral.

Mineral Preparation: Similar to the mixed-flow reactor method, the mineral is crushed,

sieved, and its surface area is characterized.

Column Packing: A column is carefully packed with a known mass of the prepared mineral to

create a porous medium.

Reactor Setup: The column is connected to a pump and a fluid reservoir. The system is

maintained at a constant temperature.

Experiment Initiation: The acidic solution is pumped through the column at a controlled flow

rate.

Effluent Analysis: The composition of the fluid exiting the column is continuously monitored

or collected at specific time points for chemical analysis.

Rate Determination: Dissolution rates are determined by analyzing the change in fluid

composition along the length of the column or over time.

Factors Influencing Dissolution Rates
The dissolution of pyroxene and olivine in acidic fluids is a complex process influenced by

several key factors. The interplay of these factors determines the overall rate at which these

minerals weather and release their constituent elements into the surrounding environment.
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Caption: Key factors influencing mineral dissolution rates.

Experimental Workflow for Determining Dissolution
Rates
The experimental determination of mineral dissolution rates follows a systematic workflow, from

sample preparation to data analysis, ensuring accurate and reproducible results.
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Caption: A typical experimental workflow for dissolution rate studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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